Cas no 74197-21-0 (4,5,6,7-Tetrahydro-1H-indazol-6-amine)

4,5,6,7-Tetrahydro-1H-indazol-6-amine is a heterocyclic amine compound featuring a fused indazole core with a saturated cyclohexane ring. This structure imparts unique reactivity and potential utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of the primary amine at the 6-position allows for further functionalization, enabling the development of derivatives with tailored properties. Its rigid, bicyclic framework may contribute to enhanced stability and selectivity in target applications. The compound is particularly valuable in medicinal chemistry for the design of bioactive molecules, including kinase inhibitors and CNS-targeting agents. Proper handling under inert conditions is recommended due to the amine's sensitivity to oxidation and moisture.
4,5,6,7-Tetrahydro-1H-indazol-6-amine structure
74197-21-0 structure
Product Name:4,5,6,7-Tetrahydro-1H-indazol-6-amine
CAS No:74197-21-0
MF:C7H11N3
MW:137.182340860367
MDL:MFCD19203295
CID:1091598
PubChem ID:12898420
Update Time:2025-10-29

4,5,6,7-Tetrahydro-1H-indazol-6-amine Chemical and Physical Properties

Names and Identifiers

    • 4,5,6,7-Tetrahydro-1H-indazol-6-amine
    • AKOS006342008
    • EN300-76274
    • 74197-21-0
    • CS-0127648
    • AM807068
    • LIDRLTJNPRPOFD-UHFFFAOYSA-N
    • SCHEMBL2206646
    • MFCD19203295
    • 4,5,6,7-tetrahydro-2H-indazol-6-amine
    • AKOS022178258
    • 4,5,6,7-Tetrahydro-1H-indazol-6-ylamine
    • 74197-22-1
    • SCHEMBL11203540
    • AS-32319
    • DB-184233
    • MDL: MFCD19203295
    • Inchi: 1S/C7H11N3/c8-6-2-1-5-4-9-10-7(5)3-6/h4,6H,1-3,8H2,(H,9,10)
    • InChI Key: LIDRLTJNPRPOFD-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=N1)CCC(C2)N

Computed Properties

  • Exact Mass: 137.095297364g/mol
  • Monoisotopic Mass: 137.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 54.7Ų

4,5,6,7-Tetrahydro-1H-indazol-6-amine Pricemore >>

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Additional information on 4,5,6,7-Tetrahydro-1H-indazol-6-amine

4,5,6,7-Tetrahydro-1H-indazol-6-amine: A Comprehensive Overview

The compound 4,5,6,7-Tetrahydro-1H-indazol-6-amine, with the CAS number 74197-21-0, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of indazoles, which are heterocyclic aromatic compounds with a bicyclic structure consisting of a benzene ring fused to an imidazole ring. The presence of the tetrahydro group in the 4,5,6,7 positions introduces a saturated ring system, while the amine group at position 6 adds functional diversity to the molecule.

Recent studies have highlighted the potential of 4,5,6,7-Tetrahydro-1H-indazol-6-amine as a precursor for various bioactive compounds. Its unique structure makes it an ideal candidate for exploring novel drug delivery systems and advanced materials. For instance, researchers have investigated its role in the development of targeted drug delivery systems, where its structural flexibility allows for the attachment of various functional groups to enhance specificity and efficacy.

In terms of synthesis, the preparation of CAS 74197-21-0 involves a multi-step process that typically begins with the formation of an indazole derivative. The subsequent reduction and functionalization steps are critical in achieving the desired tetrahydro structure and amine functionality. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact.

The application of 4,5,6,7-Tetrahydro-1H-indazol-6-amine extends beyond traditional chemical synthesis. It has been explored as a building block in the construction of complex molecular architectures for use in nanotechnology and materials science. For example, its ability to form stable coordination complexes has led to its use in designing novel catalysts for industrial processes.

From a pharmacological perspective, this compound has shown promise in preclinical studies as a potential lead for anti-cancer agents. Its ability to modulate key cellular pathways involved in tumor growth and metastasis has been extensively studied. Recent findings suggest that it may act as a selective inhibitor of certain kinases, making it a valuable tool in drug discovery efforts.

In conclusion, CAS 74197-21-0, or 4,5,6,7-Tetrahydro-1H-indazol-6-amine, represents a versatile molecule with wide-ranging applications across multiple disciplines. Its structural uniqueness and functional diversity continue to drive innovative research directions. As advancements in synthetic methodologies and computational modeling techniques unfold, the potential for this compound to contribute to groundbreaking discoveries remains immense.

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